Cas no 708996-79-6 (N-(5-tert-butyl-2-methylbenzenesulfonyl)benzamide)

• Product Name: N-(5-tert-butyl-2-methylbenzenesulfonyl)benzamide
• CAS No: 708996-79-6
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• CID: 5964187
• PubChem ID: 973050
• Update Time: 2025-05-24

N-(5-tert-butyl-2-methylbenzenesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-tert-butyl-2-methylbenzenesulfonyl)benzamide
• N-(5-tert-butyl-2-methylphenyl)sulfonylbenzamide
• HMS2638A10
• AKOS002192810
• F1644-0019
• CHEMBL1546079
• SMR000300328
• N-((5-(tert-butyl)-2-methylphenyl)sulfonyl)benzamide
• MLS000690482
• 708996-79-6
• HMS3359L03
• N-[(5-tert-butyl-2-methylphenyl)sulfonyl]benzamide

• Inchi： 1S/C18H21NO3S/c1-13-10-11-15(18(2,3)4)12-16(13)23(21,22)19-17(20)14-8-6-5-7-9-14/h5-12H,1-4H3,(H,19,20)
• InChI Key： SJJINKFLAWQZTC-UHFFFAOYSA-N
• SMILES： C(NS(C1=CC(C(C)(C)C)=CC=C1C)(=O)=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 331.12421471g/mol
• Monoisotopic Mass: 331.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(5-tert-butyl-2-methylbenzenesulfonyl)benzamide

N-(5-tert-butyl-2-methylbenzenesulfonyl)benzamide: A Comprehensive Overview

The compound CAS No 708996-79-6, also known as N-(5-tert-butyl-2-methylbenzenesulfonyl)benzamide, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. In this article, we delve into the characteristics, synthesis, applications, and recent advancements related to this compound.

The name N-(5-tert-butyl-2-methylbenzenesulfonyl)benzamide reflects its structural composition. The molecule consists of a benzamide group attached to a benzenesulfonyl moiety, which is further substituted with a tert-butyl and methyl group at specific positions on the aromatic ring. This substitution pattern not only enhances the stability of the molecule but also imparts unique electronic and steric properties that are crucial for its functionality.

Recent studies have highlighted the importance of sulfonyl-containing compounds in drug discovery. The sulfonyl group is known for its ability to act as a bioisostere, replacing other functional groups while maintaining or improving pharmacokinetic properties. In the case of CAS No 708996-79-6, the sulfonyl group plays a pivotal role in modulating the compound's solubility, permeability, and binding affinity to target proteins.

One of the most promising applications of this compound lies in its potential as a lead molecule for developing novel therapeutics. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Additionally, its structural versatility allows for further modification to enhance bioavailability and reduce off-target effects.

In the realm of agrochemicals, N-(5-tert-butyl-2-methylbenzenesulfonyl)benzamide has shown potential as a component in herbicides and fungicides. Its ability to interact with specific biochemical pathways in plants and pathogens makes it a valuable asset in crop protection. Recent field trials have demonstrated its efficacy in controlling invasive species without adverse effects on non-target organisms.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the preparation of the benzenesulfonyl intermediate and subsequent coupling with benzamide under optimized conditions. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

From an environmental standpoint, understanding the fate and transport of CAS No 708996-79-6 in natural systems is crucial for risk assessment. Studies indicate that the compound undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This characteristic aligns with global efforts to develop eco-friendly chemical products.

In conclusion, N-(5-tert-butyl-2-methylbenzenesulfonyl)benzamide represents a cutting-edge chemical entity with diverse applications across multiple industries. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool for addressing contemporary challenges in medicine and agriculture. As research continues to unfold, this compound is expected to contribute significantly to innovation in these fields.